Cas no 874779-72-3 (4-(Pyridin-4-yl)pyrimidine-2-thiol)

4-(Pyridin-4-yl)pyrimidine-2-thiol is a heterocyclic compound featuring a pyrimidine core substituted with a pyridinyl group at the 4-position and a thiol group at the 2-position. This structure imparts unique reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The thiol group offers versatile functionalization potential, enabling thioether formation or metal coordination, while the pyridine-pyrimidine scaffold contributes to strong binding affinity in medicinal chemistry applications. Its rigid, conjugated system may also enhance electronic properties in material science contexts. The compound's well-defined structure and bifunctional nature facilitate precise modifications, supporting its use in targeted molecular design.
4-(Pyridin-4-yl)pyrimidine-2-thiol structure
874779-72-3 structure
Product Name:4-(Pyridin-4-yl)pyrimidine-2-thiol
CAS No:874779-72-3
MF:C9H7N3S
MW:189.236979722977
MDL:MFCD11558232
CID:2194400
PubChem ID:33782486
Update Time:2025-05-20

4-(Pyridin-4-yl)pyrimidine-2-thiol Chemical and Physical Properties

Names and Identifiers

    • 4-(Pyridin-4-yl)pyrimidine-2-thiol
    • 6-pyridin-4-yl-1H-pyrimidine-2-thione
    • NS-01743
    • DTXSID70652893
    • 4-(pyridin-4-yl)-1,2-dihydropyrimidine-2-thione
    • 4-(pyridin-4-yl)-1H-pyrimidine-2-thione
    • AC-33865
    • AKOS005174906
    • EN300-186365
    • STL361591
    • DB-348849
    • 4-pyridin-4-ylpyrimidine-2-thiol
    • 874779-72-3
    • 6-(Pyridin-4-yl)pyrimidine-2(1H)-thione
    • 4-pyridin-4-ylpyrimidine-2(1H)-thione
    • AKOS002682441
    • MFCD11558232
    • BBL029968
    • STL466955
    • 4-(pyridin-4-yl)pyrimidine-2(1H)-thione
    • CS-0268480
    • ZJB77972
    • MDL: MFCD11558232
    • Inchi: 1S/C9H7N3S/c13-9-11-6-3-8(12-9)7-1-4-10-5-2-7/h1-6H,(H,11,12,13)
    • InChI Key: BXIKZEVIUVMSNP-UHFFFAOYSA-N
    • SMILES: S=C1N=CC=C(C2C=CN=CC=2)N1

Computed Properties

  • Exact Mass: 189.03606841g/mol
  • Monoisotopic Mass: 189.03606841g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 264
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.5
  • Topological Polar Surface Area: 69.4Ų

4-(Pyridin-4-yl)pyrimidine-2-thiol Security Information

  • HazardClass:IRRITANT

4-(Pyridin-4-yl)pyrimidine-2-thiol Pricemore >>

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